Cas no 82442-72-6 (3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-)
![3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- structure](https://ossimg.kuujia.com/scimg/82500/82442-72-6x500.png)
82442-72-6 structure
Product Name:3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-
CAS No:82442-72-6
MF:C7H10O2
MW:126.153102397919
CID:691032
PubChem ID:11029843
Update Time:2025-04-19
3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-
- rac-(1r,5s)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one
- 82442-72-6
- (1S,5R)-6,6-Dimethyl-3-oxabicyclo[3.1.0]hexan-2-one
- (1R, 5S)-6,6-dimethyl-3-oxabicyclo [3.1.0] hexan-2-one
- SCHEMBL5835979
- EN300-26862927
- DTXSID20452426
-
- Inchi： 1S/C7H10O2/c1-7(2)4-3-9-6(8)5(4)7/h4-5H,3H2,1-2H3/t4-,5-/m1/s1
- InChI Key： CTLLMXVSHAUPFO-RFZPGFLSSA-N
- SMILES： O1C([C@H]2[C@@H](C1)C2(C)C)=O
Computed Properties
- Exact Mass: 126.068079557g/mol
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 26.3Ų
3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26862927-0.05g |
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis |
82442-72-6 | 95% | 0.05g |
$315.0 | 2023-05-30 | |
| Enamine | EN300-26862927-0.1g |
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis |
82442-72-6 | 95% | 0.1g |
$470.0 | 2023-05-30 | |
| Enamine | EN300-26862927-0.25g |
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis |
82442-72-6 | 95% | 0.25g |
$672.0 | 2023-05-30 | |
| Enamine | EN300-26862927-0.5g |
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis |
82442-72-6 | 95% | 0.5g |
$1058.0 | 2023-05-30 | |
| Enamine | EN300-26862927-1.0g |
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis |
82442-72-6 | 95% | 1g |
$1357.0 | 2023-05-30 | |
| Enamine | EN300-26862927-2.5g |
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis |
82442-72-6 | 95% | 2.5g |
$2660.0 | 2023-05-30 | |
| Enamine | EN300-26862927-5.0g |
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis |
82442-72-6 | 95% | 5g |
$3935.0 | 2023-05-30 | |
| Enamine | EN300-26862927-10.0g |
rac-(1R,5S)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, cis |
82442-72-6 | 95% | 10g |
$5837.0 | 2023-05-30 | |
| 1PlusChem | 1P004WGS-50mg |
3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- |
82442-72-6 | 95% | 50mg |
$452.00 | 2024-04-21 | |
| 1PlusChem | 1P004WGS-100mg |
3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- |
82442-72-6 | 95% | 100mg |
$643.00 | 2024-04-21 |
3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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